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Abstract

This document provides a comprehensive guide for the preparation, storage, and handling of a
stock solution of YKL-05-099 in dimethyl sulfoxide (DMSO). YKL-05-099 is a potent and
selective inhibitor of salt-inducible kinases (SIKs), playing a crucial role in immunological and
cancer research.[1][2] Adherence to this protocol is essential for ensuring the accuracy and
reproducibility of experimental results.

Introduction to YKL-05-099

YKL-05-099 is a small molecule inhibitor targeting salt-inducible kinases (SIK), particularly
SIK1, SIK2, and SIK3.[1][2] These kinases are key regulators of various cellular processes. By
inhibiting SIKs, YKL-05-099 can modulate the activity of downstream signaling pathways,
making it a valuable tool for studying a range of biological phenomena, including inflammatory
responses and the progression of certain cancers like acute myeloid leukemia.[3]

Quantitative Data Summary
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The following table summarizes the key quantitative data for YKL-05-099.

Property Value Source(s)
Molecular Weight 600.11 g/mol [21[41[5]
CAS Number 1936529-65-5 [1][4][5][6]
Chemical Formula C32H34CIN7Os3 [11[4116]
Appearance White to light yellow solid [4]

Purity >98% [1][6]

o = 75 mg/mL (124.98 mM) to
Solubility in DMSO [2][4]
100 mg/mL (166.63 mM)

Storage (Powder) -20°C for up to 3 years [2][4]
Storage (Stock Solution in -80°C for up to 2 years; -20°C )
DMSO) for up to 1 year

Experimental Protocol: Preparation of YKL-05-099
Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of YKL-05-099 in DMSO.

Materials and Equipment

YKL-05-099 powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Safety Precautions

Handle YKL-05-099 powder in a well-ventilated area or a chemical fume hood.
Wear appropriate PPE at all times.

Consult the Safety Data Sheet (SDS) for YKL-05-099 for detailed safety information.

Step-by-Step Procedure

Equilibrate Reagents: Allow the YKL-05-099 powder and DMSO to equilibrate to room
temperature before use. This is particularly important for DMSO, as it can absorb moisture
from the air when cold, which can affect the solubility of the compound.[2][4]

Weigh YKL-05-099: Accurately weigh the desired amount of YKL-05-099 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 6.00 mg of YKL-05-099 (Molecular Weight = 600.11 g/mol ).

Dissolve in DMSO: Add the appropriate volume of fresh, anhydrous DMSO to the vial
containing the YKL-05-099 powder. To continue the example, add 1 mL of DMSO to the 6.00
mg of powder.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the powder is
completely dissolved. Gentle warming or sonication may be used to aid dissolution if
necessary.[5] Visually inspect the solution to ensure there are no visible particles.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes or cryovials.[4]

Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for
shorter-term storage (up to 1 year).[4]

Visualization of Experimental Workflow
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The following diagram illustrates the key steps in the preparation of the YKL-05-099 stock

solution.

Preparation of YKL-05-099 Stock Solution

Start: Equilibrate Reagents to RT

GVeigh YKL-05-099 Powde)

(Add Anhydrous DMSO)

(Vortex/Sonicate to Dissolve)

(Aliquot into Single-Use Vials)

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing YKL-05-099 stock solution in DMSO.
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Signaling Pathway Context

YKL-05-099 functions by inhibiting the Salt-Inducible Kinase (SIK) family. This inhibition leads
to the dephosphorylation and nuclear translocation of CRTCs (CREB-regulated transcription
coactivators), which in turn enhances CREB-dependent gene expression. This mechanism is
central to its effects on inflammation and bone metabolism.[1]

Simplified YKL-05-099 Signaling Pathway
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Caption: YKL-05-099 inhibits SIK, leading to enhanced gene expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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